Cas no 1260806-92-5 (4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid)

4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid structure
1260806-92-5 structure
Product Name:4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
CAS No:1260806-92-5
MF:C6H6F6O2
MW:224.101063251495
CID:1011231
PubChem ID:53404068
Update Time:2025-04-20

4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
    • SCHEMBL19825149
    • AKOS026717478
    • JSIVGDDISROWJJ-UHFFFAOYSA-N
    • F2147-4932
    • 1260806-92-5
    • MDL: MFCD11846762
    • Inchi: 1S/C6H6F6O2/c7-5(8,9)1-3(4(13)14)2-6(10,11)12/h3H,1-2H2,(H,13,14)
    • InChI Key: JSIVGDDISROWJJ-UHFFFAOYSA-N
    • SMILES: FC(CC(C(=O)O)CC(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 224.02719840g/mol
  • Monoisotopic Mass: 224.02719840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T257551-100mg
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5
100mg
$ 95.00 2022-06-03
TRC
T257551-500mg
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5
500mg
$ 340.00 2022-06-03
TRC
T257551-1g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5
1g
$ 525.00 2022-06-03
Life Chemicals
F2147-4932-0.25g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
0.25g
$1086.0 2023-09-06
Life Chemicals
F2147-4932-0.5g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
0.5g
$1144.0 2023-09-06
Life Chemicals
F2147-4932-1g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
1g
$1205.0 2023-09-06
Life Chemicals
F2147-4932-2.5g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
2.5g
$2410.0 2023-09-06
Life Chemicals
F2147-4932-5g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
5g
$3615.0 2023-09-06
Life Chemicals
F2147-4932-10g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
10g
$5061.0 2023-09-06
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD